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Compound of Interest

Compound Name: 1,2-Dimethylpyrrole

CAS No.: 600-29-3

Cat. No.: B1599162 Get Quote

CAS: 600-29-3 | Formula: C₆H₉N | Molecular Weight: 95.14 g/mol [1]

Executive Summary: The Isomer Distinction
Critical Alert for Researchers: 1,2-Dimethylpyrrole (N-methyl-2-methylpyrrole) is frequently

confused with its more common isomer, 2,5-dimethylpyrrole. While they share a molecular

formula, their reactivity and safety profiles differ significantly due to the substitution pattern on

the nitrogen atom.[2]

1,2-Dimethylpyrrole: A tertiary amine structure.[2] It lacks the N-H proton, making it a

stronger nucleophile and preventing N-deprotonation side reactions.[2]

2,5-Dimethylpyrrole: A secondary amine.[2]

This guide focuses exclusively on the 1,2-isomer (CAS 600-29-3), a potent nucleophilic

building block used in the synthesis of complex heterocycles and pharmaceutical

intermediates. Its primary acute hazard is irreversible eye damage (H318), necessitating strict

engineering controls beyond standard organic solvent protocols.[2]

Part 1: Chemical Identity & Physicochemical
Properties[3]
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Unlike the well-characterized 2,5-isomer, experimental physical data for 1,2-dimethylpyrrole is

sparse in public databases. The values below combine available experimental data with

chemically grounded estimates based on structural analogs (1-methylpyrrole and 2-

methylpyrrole).

Physicochemical Data Table
Property Value / Estimate Source / Rationale

Physical State
Liquid (Colorless to pale

yellow)
Standard pyrrole behavior

Boiling Point Est. 140–150 °C

Interpolated between 1-

methylpyrrole (112°C) and 2-

methylpyrrole (148°C) [1].

Flash Point Est. 45–55 °C

Consistent with GHS H226

(Flammable Liquid)

classification.[2]

Density ~0.90–0.94 g/mL
Analogous to methylpyrrole

derivatives.[2]

Solubility
Immiscible in water; Miscible in

EtOH, DMSO
Lipophilic heterocyclic ring.[2]

Reactivity High Nucleophilicity
Electron-rich aromatic ring;

prone to oxidation in air.[2]

Scientist’s Insight - Stability: Pyrroles are notoriously sensitive to oxidation and acid-catalyzed

polymerization. 1,2-Dimethylpyrrole should be stored under an inert atmosphere

(Argon/Nitrogen) at 2–8°C to prevent the formation of polymeric tars, which can complicate

purification and yield calculation.

Part 2: Hazard Identification & Toxicology (GHS)
The regulatory classification highlights a specific, severe risk profile.[2] The combination of

flammability and severe eye toxicity requires a "zero-exposure" approach to handling.

GHS Classification (29 CFR 1910.1200 / CLP)
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Flammable Liquid 3 (H226): Flammable liquid and vapor.[2]

Acute Toxicity, Oral 4 (H302): Harmful if swallowed.[2]

Skin Irritation 2 (H315): Causes skin irritation.[2]

Eye Damage 1 (H318):DANGER - Causes serious eye damage.[2]

STOT SE 3 (H335): May cause respiratory irritation.[2]

Deep Dive: The Mechanism of Eye Damage (H318)
The "Danger" signal word for eye damage is not to be taken lightly.[2] Unlike simple irritants,

substances with H318 classification can cause corneal opacity and irreversible vision loss upon

contact.[2]

Mechanism: The basicity of the nitrogen (though weak in pyrroles, the alkyl substitution

increases electron density) combined with the solvent properties allows the chemical to

penetrate the corneal epithelium rapidly.[2]

Protocol Implication: Standard safety glasses are insufficient.[2] Chemical splash goggles or

a face shield are mandatory when handling volumes >10 mL or during transfers.

Part 3: Safe Handling & Engineering Controls
Engineering Controls

Primary Containment: All operations involving open transfers must occur within a certified

chemical fume hood.[2]

Airflow: Maintain face velocity >100 fpm to capture volatile vapors (H335).

Inert Atmosphere: Use a Schlenk line or glovebox for dispensing to maintain purity and

reduce fire risk.[2]

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended PPE Scientific Rationale

Eyes/Face
Chemical Splash Goggles +

Face Shield

Prevents direct splash entry;

shields face from exothermic

reaction spatters.[2]

Hands
Nitrile (Double gloved) or

Barrier Laminate

Pyrroles can permeate

standard latex.[2] Double

gloving provides a

breakthrough time buffer.

Respiratory
Half-mask with Organic Vapor

Cartridge

Required only if working

outside a fume hood (e.g., spill

cleanup).[2]

Body
Flame-Resistant (FR) Lab

Coat

Mitigates H226 flammability

risk.[2]

Safety Decision Workflow
The following diagram outlines the decision logic for handling 1,2-dimethylpyrrole, prioritizing

eye protection and flammability controls.
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Task: Handle 1,2-Dimethylpyrrole

Volume > 10 mL?

REQUIRED:
Splash Goggles + Face Shield

FR Lab Coat
Double Nitrile Gloves

Yes

REQUIRED:
Splash Goggles

Nitrile Gloves
Lab Coat

No

Fume Hood Available?

Use Schlenk/Inert Technique
(Prevent Oxidation/Fire)

Yes

STOP: Relocate to Hood

No

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Risk Assessment Workflow for 1,2-Dimethylpyrrole handling. Note the escalation of

PPE based on volume.
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Part 4: Synthesis & Application in Drug
Development[4]
The Nucleophilic Advantage
In medicinal chemistry, 1,2-dimethylpyrrole is valued for its enhanced nucleophilicity

compared to NH-pyrroles.[2] The methyl group on the nitrogen pushes electron density into the

ring (inductive effect), making the C-5 position highly reactive toward electrophiles.

Key Application: Reaction with Benzhydrylium Ions and Alkylsquarates.[2] Research

demonstrates that 1,2-dimethylpyrrole reacts with electrophiles (like benzhydrylium ions)

significantly faster than its N-unsubstituted counterparts [2].[2] This makes it an ideal candidate

for:

C-C Bond Formation: Rapid functionalization at the 5-position.

Squaraine Dye Synthesis: Reacts with alkylsquarates to form squarylium dyes used in bio-

imaging [3].[2]

Experimental Protocol: Electrophilic Substitution
(General)
Note: This is a generalized procedure based on reactivity profiles [2].

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and argon

inlet.

Reagents: Dissolve 1,2-dimethylpyrrole (1.0 eq) in anhydrous Dichloromethane (DCM).

Addition: Cool to 0°C. Add the electrophile (e.g., acid chloride or benzhydrylium salt)

dropwise to control the exotherm.

Monitoring: Monitor by TLC. The high nucleophilicity usually drives the reaction to completion

within 1–2 hours.

Quench: Quench with saturated NaHCO₃ (aq).
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Safety Note: Quenching may release CO₂; ensure venting to prevent pressure buildup.[2]

Reactivity Pathway Diagram
The following diagram illustrates the nucleophilic attack mechanism, highlighting the specific

reactivity of the 1,2-isomer.

1,2-Dimethylpyrrole
(Nucleophile)

Sigma Complex
(C-5 Attack)

Fast Attack
(High e- Density)

Electrophile (E+)
(e.g., Benzhydrylium)

5-Substituted
1,2-Dimethylpyrrole

-H+ (Re-aromatization)

Click to download full resolution via product page

Figure 2: Nucleophilic substitution pathway at the C-5 position, facilitated by N-methyl electron

donation.

Part 5: Emergency Response Protocols
Fire (H226)

Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.

Contraindication: Do NOT use a solid water stream; it may scatter the burning liquid (density

< 1.0).[2]

Accidental Release (Spill)
Evacuate: Clear the immediate area of ignition sources.[2]

PPE: Don full PPE (Goggles, Nitrile gloves, Respirator if outside hood).[2]

Contain: Cover spill with an inert absorbent (Vermiculite or Sand).[2]

Do not use sawdust (combustible).[2]

Disposal: Transfer to a sealed container labeled "Flammable Hazardous Waste."
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First Aid
Eye Contact (Critical): Rinse immediately with water for at least 15 minutes, lifting upper and

lower eyelids.[2] Seek immediate ophthalmological attention.

Skin Contact: Wash with soap and water.[2] Remove contaminated clothing (solvents can

trap chemical against skin).

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration). Call a Poison Control

Center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599162#1-2-dimethylpyrrole-health-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1599162#1-2-dimethylpyrrole-health-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1599162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

